N,N-dimethylthiophene-3-sulfonamide

• IUPAC Name: N,N-dimethylthiophene-3-sulfonamide
• InChI: InChI=1S/C6H9NO2S2/c1-7(2)11(8,9)6-3-4-10-5-6/h3-5H,1-2H3
• InChI Key: ULWLGURUKSRLMX-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CSC=C1
• Molecular Formula: C6H9NO2S2
• Molecular Weight: 191.3 g/mol

Description

N,N-Dimethylthiophene-3-sulfonamide is a research chemical with the molecular formula C6H9NO2S2 and a molecular weight of 191.27. It has been used in the study of Mycobacterium tuberculosis Pantothenate synthetase.

Molecular Structure Analysis

The molecular structure of N,N-dimethylthiophene-3-sulfonamide includes a thiophene ring, which is a five-membered ring with four carbon atoms and one sulfur atom. The molecule also contains two methyl groups attached to a nitrogen atom, and a sulfonamide group attached to the thiophene ring.

Physical And Chemical Properties Analysis

N,N-Dimethylthiophene-3-sulfonamide has a molecular weight of 191.27 and a molecular formula of C6H9NO2S2. Unfortunately, detailed physical and chemical properties like melting point, boiling point, and density were not found in the sources.

Scientific Research Applications

Chromatographic Studies

N,N-dimethylthiophene-3-sulfonamide derivatives exhibit remarkable properties for gas-liquid chromatographic applications. Vandenheuvel and Gruber (1975) found that dimethylformamide dialkylacetals, when reacted with primary sulfonamides, form derivatives with excellent gas-liquid chromatographic properties. This is useful for biological studies, such as the determination of specific sulfonamides in blood samples using electron capture detection (Vandenheuvel & Gruber, 1975).

Antiproliferative Agents

The design and synthesis of novel N,N-dimethylbenzenesulfonamide derivatives have shown potential in the field of antiproliferative agents. Bashandy et al. (2014) synthesized derivatives with promising antiproliferative activity against human breast cancer cell lines, suggesting potential applications in cancer therapy (Bashandy et al., 2014).

Electrochemical Studies

N,N-dimethylthiophene-3-sulfonamide has been studied for its electrochemical properties. Asirvatham and Hawley (1974) investigated the redox behavior of N,N-dimethyl-p-nitrobenzenesulfonamide, finding that it undergoes reversible reduction to form dianions, which is significant for understanding electrochemical processes in various compounds (Asirvatham & Hawley, 1974).

Polymorphism Studies

The effect of fluorine groups on the polymorphism of aromatic sulfonamides, including N,N-dimethyl derivatives, has been explored by Terada et al. (2012). They found that fluorine-substituted derivatives exhibit polymorphs or pseudopolymorphs, which is crucial for understanding the physical properties and stability of these compounds (Terada et al., 2012).

Tautomeric Behavior Studies

Erturk et al. (2016) investigated the tautomeric forms of sulfonamide derivatives using spectroscopic methods. They found that sulfonamide derivatives, including N,N-dimethyl derivatives, exhibit various tautomeric forms, which are relevant to their pharmaceutical and biological activities (Erturk et al., 2016).

Mechanism of Action

While the specific mechanism of action for N,N-dimethylthiophene-3-sulfonamide is not mentioned in the sources, it’s known that sulfonamides exhibit a range of pharmacological activities, such as anti-carbonic anhydrase and anti-t dihydropteroate synthetase.